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Compound of Interest

Compound Name: Methyl retinoate

Cat. No.: B020215 Get Quote

Introduction
Methyl retinoate, the methyl ester of retinoic acid, is a synthetic retinoid and a derivative of

vitamin A. Like other retinoids, it is a crucial signaling molecule in various biological processes,

including cell growth, differentiation, and apoptosis. Due to its biological activity, Methyl
retinoate is a valuable compound in pharmacological research and drug development.

However, retinoids are notoriously unstable, being sensitive to light, heat, and oxidation.[1][2][3]

Proper preparation and storage of stock solutions are therefore critical to ensure the

compound's integrity and obtain reproducible experimental results.

These application notes provide a detailed protocol for the preparation, handling, and storage

of Methyl retinoate stock solutions for research applications.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl retinoate is essential for accurate

stock solution preparation.
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Property Value Reference

Chemical Formula C₂₁H₃₀O₂ [1]

Molecular Weight 314.46 g/mol [4][5][6]

CAS Number 339-16-2 [1]

Appearance
Yellow to light orange

crystalline powder
[6]

Purity
≥98% (should be verified by

supplier CoA)
[6]

Chemical Stability

Highly sensitive to light, air

(oxidation), and heat,

especially in solution.[1][2][3]

Materials and Equipment
3.1. Chemical Reagents

Methyl retinoate (solid powder, ≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Anhydrous Ethanol (200 proof, ≥99.5%)

Inert gas (Argon or Nitrogen)

3.2. Equipment

Analytical balance (readable to 0.01 mg)

Class A volumetric flasks (various sizes)

Calibrated micropipettes and sterile, low-retention tips

Vortex mixer
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Chemical fume hood

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Amber or opaque polypropylene microcentrifuge tubes or cryovials

-20°C and -80°C freezers

Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM Methyl retinoate stock solution in DMSO.

All procedures should be performed under subdued light (e.g., in a darkened room or using a

yellow light source) to prevent photodegradation.[4]

4.1. Calculation

To prepare a 10 mM stock solution, the required mass of Methyl retinoate is calculated using

the following formula:

Mass (mg) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example for 1 mL of 10 mM stock:

Mass (mg) = 0.010 mol/L x 0.001 L x 314.46 g/mol x 1000 mg/g = 3.14 mg

4.2. Workflow for Stock Solution Preparation The following diagram outlines the critical steps

for preparing a stable Methyl retinoate stock solution.
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Preparation Workflow

Start: Equilibrate
Methyl Retinoate
to Room Temp

1. Weigh Powder
Accurately weigh 3.14 mg

(for 1 mL stock) in a fume hood.

2. Add Solvent
Add ~900 µL of anhydrous DMSO
to the vial containing the powder.

3. Dissolve Compound
Vortex thoroughly until all solid

is completely dissolved.
Warm to 37°C if needed.

4. QS to Final Volume
Add DMSO to a final

volume of 1.0 mL.

5. Aliquot Solution
Dispense into amber or

opaque cryovials.

6. Purge with Inert Gas
Overlay headspace of each

aliquot with Argon or Nitrogen.

Optional but Recommended

7. Store Properly
Store immediately at -20°C

or -80°C, protected from light.

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Methyl Retinoate stock solution.
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4.3. Step-by-Step Procedure

Preparation: Allow the container of solid Methyl retinoate to equilibrate to room temperature

before opening to prevent moisture condensation.

Weighing: Using an analytical balance, carefully weigh the calculated amount of Methyl
retinoate powder into a sterile glass vial. Perform this step in a chemical fume hood.

Dissolution: Add approximately 90% of the final desired volume of anhydrous DMSO to the

vial.

Mixing: Cap the vial securely and vortex until the powder is completely dissolved. If

necessary, gently warm the solution to 37°C for a few minutes to aid dissolution.[7]

Final Volume Adjustment: Add the remaining solvent to reach the final desired volume (e.g.,

1.0 mL for a 10 mM stock). Mix thoroughly.

Aliquoting: Immediately dispense the stock solution into small-volume, single-use aliquots in

amber or opaque, inert gas-purged cryovials. This minimizes freeze-thaw cycles and light

exposure.[8]

Storage: Tightly cap the vials and store them immediately at -20°C for short-term storage or

-80°C for long-term storage.

Solvent Selection and Stability
The choice of solvent is critical for both solubility and stability. Methyl retinoate, being

lipophilic, is practically insoluble in water but soluble in several organic solvents.[4][9]
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Solvent
Recommended
Concentration

Notes & Considerations

DMSO 10-50 mM

Excellent solvent for high-

concentration stocks.[7][9]

Ensure the final concentration

in cell culture media is non-

toxic (typically ≤0.5%).[6][7]

May promote

photoisomerization, so light

protection is crucial.

Ethanol (Anhydrous) ≤ 9 mM

Good choice for applications

where DMSO is not suitable.[6]

Lower solubility compared to

DMSO. Ensure ethanol is

peroxide-free.

Storage and Handling Recommendations
Proper storage is paramount to maintaining the potency of Methyl retinoate solutions.

Retinoids degrade in the presence of light, oxygen, and heat.[2][3][10]

Condition Solid Compound Stock Solution

Temperature
4°C (short-term) or -20°C

(long-term)

-20°C (up to 6 months) or

-80°C (long-term, >6 months)

Atmosphere
Store under inert gas (Argon or

Nitrogen) if possible.[4]

Overlay aliquots with inert gas

before sealing.[11]

Light
Store in an amber or opaque

container in the dark.

Use amber or opaque vials.[5]

Work under subdued light.[4]

Freeze-Thaw Cycles N/A

Avoid. Prepare single-use

aliquots to prevent degradation

from repeated temperature

changes.[7][8]
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Stability Note: The stability of retinoids in solution is significantly lower than in their solid state.

[3] It is always recommended to prepare fresh solutions or use stocks that have been stored

properly for a limited time. Stock solutions in DMSO stored at -20°C are generally considered

stable for up to 6 months.[6]

Safety Precautions
Handle Methyl retinoate powder in a chemical fume hood to avoid inhalation.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Retinoids are potential teratogens. Women who are pregnant or may become pregnant

should not handle this compound.

Consult the Safety Data Sheet (SDS) for the compound before use for complete hazard

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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